2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine

• IUPAC Name: 2-methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C17H22N4O/c1-13-10-16(5-7-18-13)22-12-15-4-3-9-21(11-15)17-6-8-19-14(2)20-17/h5-8,10,15H,3-4,9,11-12H2,1-2H3
• InChI Key: BLSJRRLDDJECCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCCN(C2)C3=NC(=NC=C3)C
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine, also known as MPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPP belongs to the class of piperidine-based compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine involves its binding to the dopamine transporter and preventing the reuptake of dopamine into the presynaptic neuron. This leads to an increase in dopamine levels in the synaptic cleft, which can have a range of physiological effects depending on the specific brain region involved.
Biochemical and Physiological Effects:
2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine has been found to exhibit a range of biochemical and physiological effects, including increased dopamine release, enhanced locomotor activity, and altered reward-seeking behavior. These effects have been studied in various animal models and have provided valuable insights into the role of dopamine in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine in lab experiments is its high potency and selectivity for the dopamine transporter. This makes it a valuable tool for studying the role of dopamine in various neurological disorders. However, one limitation of using 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine is its potential toxicity and adverse effects on other neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine, including the development of more selective and potent dopamine transporter inhibitors, the investigation of its potential therapeutic applications in neurological disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to elucidate the long-term effects of 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine on brain function and behavior.

Synthesis Methods

The synthesis of 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine involves the reaction of 2-methyl-4-chloropyrimidine with 3-[(2-methylpyridin-4-yl)oxymethyl]piperidine in the presence of a base such as potassium carbonate. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine has been studied for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine has been found to act as a potent and selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes 2-Methyl-4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine a valuable tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and addiction.